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Compound of Interest

Compound Name: B 494

Cat. No.: B3368287 Get Quote

Brady B-494 labels are made of polyester with a permanent acrylic adhesive.[2] While specific

disposal procedures for these labels are not detailed in the provided search results, general

best practices for laboratory waste should be followed.

Key Safety-Related Properties:

Chemical Resistance: The labels and their print are resistant to common laboratory

chemicals such as ethanol and xylene when used with the R6400 ribbon series.[1][2][3]

Temperature Resistance: They can withstand a wide temperature range, from -320.8°F to

158°F (-196°C to 70°C), making them suitable for use in liquid nitrogen and hot water baths.

[2]

Compliance: The labels are RoHS compliant.[2]

Disposal Procedures
Specific disposal instructions for Brady B-494 labels are not provided in the search results.

However, based on their material composition (polyester and acrylic adhesive), the following

general guidance for non-hazardous laboratory plastic waste should be considered, in

accordance with your institution's waste management policies:
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Caption: Disposal decision workflow for B-494 labels.

Step-by-Step Guidance:

Decontamination: If the labels are affixed to containers that held hazardous materials, the

entire item may need to be treated as hazardous waste. Consult your institution's guidelines

for decontaminating labware.

Segregation: Uncontaminated labels and labware can typically be disposed of with other

non-hazardous solid waste. If the labels are on single-use plastics, they should be disposed

of in the appropriate solid waste stream.

Institutional Policies: Always adhere to your organization's specific protocols for waste

management and disposal. These protocols will supersede any general guidance.
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Property Description

Material Polyester[1]

Adhesive Permanent Acrylic[2]

Finish Matte[1]

Chemical Resistance
Resistant to common lab chemicals like ethanol

and xylene (with R6400 ribbon).[1][2][3]

Temperature Range -320.8°F to 158°F (-196°C to 70°C)[2]

Compliance RoHS Compliant[2]

Given that B-494 refers to a solid polyester label rather than a chemical agent, experimental

protocols and signaling pathways are not applicable. The provided information is intended to

ensure the safe handling and disposal of these labels within a laboratory setting. For

comprehensive safety information, it is always recommended to consult the manufacturer's

official documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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